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Compound of Interest

Compound Name: Bis(2-propylheptyl) Phthalate-d4

Cat. No.: B585399

An In-depth Technical Guide to Bis(2-propylheptyl) Phthalate-d4

This guide provides a comprehensive overview of the chemical and physical properties of
Bis(2-propylheptyl) Phthalate-d4, tailored for researchers, scientists, and professionals in
drug development.

Chemical Identity and Properties

Bis(2-propylheptyl) Phthalate-d4 is the deuterated form of Bis(2-propylheptyl) Phthalate
(DPHP), a high molecular weight phthalate used as a plasticizer.[1] The deuterium labeling
makes it a valuable tool in various analytical and research applications, particularly as an
internal standard for quantitative analysis.[2] The deuterium atoms are located on the benzene
ring.[3]

Table 1: Chemical and Physical Properties of Bis(2-propylheptyl) Phthalate-d4
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Property Value Source
Chemical Formula C28H42D404 [2]1[3][4]
Molecular Weight 450.69 g/mol [21[3]1[41[5]
CAS Number 1346601-46-4 [2][31[41[5]16]
Unlabelled CAS Number 53306-54-0 [11(31[4]
Appearance Colorless liquid [7]

Boiling Point ~330 °C (decomposes) [7]

Density ~0.984 g/cm3 [7]

1,2-Benzenedicarboxylic-d4
Acid 1,2-Bis(2-
Synonyms propylheptyl)ester-d4, Phthalic  [2][3][4][8]
Acid bis(2-propylheptyl) ester-
d4

Solubility and Storage

Bis(2-propylheptyl) Phthalate-d4 is soluble in organic solvents such as ethanol, ether, and
dichloromethane.[7] For storage, it is recommended to keep the compound in a sealed
container away from heat and fire.[7] It should be stored in a cool, dry, and well-ventilated area,
protected from direct sunlight.[9][10]

Experimental Protocols
Synthesis

The preparation of Bis(2-propylheptyl) Phthalate-d4 involves a two-step chemical synthesis.
[7] First, the non-deuterated Bis(2-propylheptyl) phthalate is synthesized, followed by a
deuteration step.

A general procedure for the synthesis of the unlabelled compound involves the esterification of
phthalic anhydride with 2-propylheptanol.[11] The reaction can be catalyzed by a titanic acid
ester. The process typically involves heating the reactants and removing the water formed
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during the reaction.[11] Subsequent steps include neutralization and purification to yield the
final product.[11]

For the deuterated compound, the hydrogen atoms on the phthalate ring are replaced with
deuterium.[7] This is achieved by reacting the Bis(2-propylheptyl) phthalate with a deuterium
source.[7]

Synthesis of Bis(2-propylheptyl) Phthalate

Phthalic Anhydride + 2-Propylheptanol

Esterification Reaction
(Catalyst, Heat)

Crude Bis(2-propylheptyl) Phthalate

Deutdration

Reaction with Deuterium Source

Purification

Bis(2-propylheptyl) Phthalate-d4

Click to download full resolution via product page

Synthesis and Deuteration Workflow
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Application as an Internal Standard

Bis(2-propylheptyl) Phthalate-d4 is primarily used as an internal standard for quantitative
analysis by methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid
Chromatography-Mass Spectrometry (LC-MS).[2]

Experimental Workflow for Quantitative Analysis:

Sample Preparation: A known amount of the sample to be analyzed is taken.

« Internal Standard Spiking: A precise amount of Bis(2-propylheptyl) Phthalate-d4 (the
internal standard) is added to the sample.

o Extraction: The analyte(s) and the internal standard are extracted from the sample matrix.
e Analysis: The extract is injected into the GC-MS or LC-MS system.

o Quantification: The concentration of the analyte is determined by comparing its peak area to
the peak area of the internal standard.
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Analytical Workflow Using Internal Standard

Safety and Handling

While Bis(2-propylheptyl) Phthalate-d4 has low toxicity, appropriate safety precautions
should be observed.[7]

e Personal Protective Equipment (PPE): Wear protective gloves, eye protection (goggles), and
respiratory protection.[7][12]

» Ventilation: Use in a well-ventilated area or at a workplace with good exhaustion.[7][12]
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» Handling: Avoid contact with skin, eyes, and respiratory tract.[7] Wash hands thoroughly after
handling.[9]

» Fire Safety: Keep away from ignition sources and do not smoke in the vicinity. Protect
against electrostatic charges.[9][12]

o Spills: Absorb spills with liquid-binding material (e.g., sand, diatomite) and dispose of
according to official regulations.[12]

Applications

The primary application of Bis(2-propylheptyl) Phthalate-d4 is in scientific research.[7]

o Stable Isotope Tracer: It serves as a stable isotope marker, particularly in Nuclear Magnetic
Resonance (NMR) experiments.[7]

 Internal Standard: It is used as an internal standard for the accurate quantification of
phthalates and other compounds in various matrices using chromatographic techniques
coupled with mass spectrometry.[2]

¢ Metabolic Studies: Deuterium-labeled compounds are used as tracers to study the
pharmacokinetic and metabolic profiles of drugs and other substances.[2] For instance, the
metabolism of DPHP has been investigated using deuterated analogs to track the excretion
of its metabolites.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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